Cas no 214336-45-5 (ethyl 2-hydroxy-5-phenylpentanoate)

• Product Name: ethyl 2-hydroxy-5-phenylpentanoate
• CAS No: 214336-45-5
• MF: C₁₃H₁₈O₃
• MW: 222.28
• CID: 1401112
• PubChem ID: 65947175
• Update Time: 2025-06-26

ethyl 2-hydroxy-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, a-hydroxy-, ethyl ester
• ethyl 2-hydroxy-5-phenylpentanoate

• Inchi： 1S/C13H18O3/c1-2-16-13(15)12(14)10-6-9-11-7-4-3-5-8-11/h3-5,7-8,12,14H,2,6,9-10H2,1H3
• InChI Key： GMUMCPXYFSFMLG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)CCC(O)C(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 2-hydroxy-5-phenylpentanoate

Research Brief on Ethyl 2-hydroxy-5-phenylpentanoate (CAS: 214336-45-5): Recent Advances and Applications

Ethyl 2-hydroxy-5-phenylpentanoate (CAS: 214336-45-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and organic synthesis. Recent studies have explored its structural properties, biological activities, and synthetic pathways, shedding light on its versatility and utility in medicinal chemistry. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of investigation has been the compound's role as a chiral building block in the synthesis of biologically active molecules. Researchers have demonstrated that ethyl 2-hydroxy-5-phenylpentanoate can serve as a precursor for the production of various pharmaceuticals, including anti-inflammatory and antimicrobial agents. Its hydroxyl and ester functional groups make it particularly amenable to further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

Recent synthetic methodologies have focused on optimizing the production of ethyl 2-hydroxy-5-phenylpentanoate with high enantiomeric purity. Advances in catalytic asymmetric synthesis, including the use of organocatalysts and metal complexes, have significantly improved the efficiency and selectivity of its preparation. These developments are crucial for scaling up production while maintaining the compound's stereochemical integrity, which is often essential for its biological activity.

In pharmacological studies, ethyl 2-hydroxy-5-phenylpentanoate has shown promising bioactivity profiles. Preliminary in vitro and in vivo experiments indicate its potential as an anti-inflammatory agent, with mechanisms involving the modulation of key signaling pathways such as NF-κB. Additionally, its derivatives have exhibited antimicrobial properties against a range of pathogenic bacteria and fungi, suggesting possible applications in addressing antibiotic resistance challenges.

The compound's metabolic fate and pharmacokinetic properties have also been subjects of recent research. Studies utilizing advanced analytical techniques, such as LC-MS and NMR spectroscopy, have elucidated its metabolic pathways and identified major metabolites. This information is invaluable for understanding its bioavailability and potential toxicity, which are critical factors in drug development processes.

Looking forward, researchers are exploring novel applications of ethyl 2-hydroxy-5-phenylpentanoate in drug delivery systems and as a scaffold for combinatorial chemistry. Its structural features make it an attractive candidate for conjugation with other bioactive molecules or for incorporation into polymeric drug carriers. These innovative approaches could expand its utility beyond traditional pharmaceutical applications.

In conclusion, ethyl 2-hydroxy-5-phenylpentanoate (CAS: 214336-45-5) continues to be a compound of substantial research interest in chemical biology and pharmaceutical sciences. Recent advancements in its synthesis, biological evaluation, and potential applications demonstrate its versatility and promise for future drug discovery efforts. Ongoing studies are expected to further unravel its therapeutic potential and expand its role in addressing various medical challenges.